Small Molecule Immunomodulation in Cancer

Cytotoxic chemotherapies have traditionally been used to treat advanced solid tumors, but these are generally non-curative, are associated with significant toxicities and do not produce durable response rates. There is increasing interest in the role of immunotherapy as an attractive strategy in the management of advanced solid tumors previously assumed to be non-immunogenic.